N-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-methylsulfonylbenzamide
• InChI: InChI=1S/C19H14N2O4S2/c1-27(23,24)14-7-4-6-13(9-14)18(22)21-19-20-15(11-26-19)17-10-12-5-2-3-8-16(12)25-17/h2-11H,1H3,(H,20,21,22)
• InChI Key: BJFVLRXARZYZHX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C19H14N2O4S2
• Molecular Weight: 398.5 g/mol

Description

N-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(methylsulfonyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Cardiac Electrophysiological Activity

Studies have investigated the cardiac electrophysiological activities of N-substituted imidazolylbenzamides or benzene-sulfonamides, showcasing the potential of these compounds in acting as selective class III agents. For instance, compounds have shown potency in in vitro Purkinje fiber assays comparable to known potent agents, indicating their viability in producing class III electrophysiological activity (T. K. Morgan et al., 1990). Such studies highlight the therapeutic potential of these compounds in treating arrhythmias.

Antimicrobial and Antifungal Properties

Research into the antimicrobial and antifungal properties of sulfonamide derivatives has extended our understanding of their potential applications. For example, the synthesis and study of sulfonyl-substituted nitrogen-containing heterocyclic systems have demonstrated sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans (I. Sych et al., 2019). These findings suggest a promising avenue for developing new antimicrobial and antifungal therapies.

Anticancer Activity

Compounds related to N-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(methylsulfonyl)benzamide have been synthesized and evaluated for their anticancer activities. For instance, pro-apoptotic indapamide derivatives have been studied for their effects on melanoma cell lines, showing significant growth inhibition and highlighting their potential as anticancer agents (Ö. Yılmaz et al., 2015).

Gelation Behavior and Supramolecular Chemistry

The synthesis and investigation of N-(thiazol-2-yl) benzamide derivatives for their gelation behavior with ethanol/water and methanol/water mixtures have opened new perspectives in the study of supramolecular gelators. These findings elucidate the role of methyl functionality and multiple non-covalent interactions in gelation behavior, contributing to advancements in crystal engineering and material science (P. Yadav & Amar Ballabh, 2020).